Cas no 1202774-81-9 (1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol
• CAS No: 1202774-81-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD20526621
• CID: 5186887
• Update Time: 2026-03-05

1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-(Methylenedioxy)phenyl]-1-cyclopropyl ethanol
• 1-(Benzo[d][1,3]dioxol-5-yl)-1-cyclopropylethanol
• 1-(1,3-benzodioxol-5-yl)-1-cyclopropylethanol
• 1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol

• MDL： MFCD20526621
• Inchi： 1S/C12H14O3/c1-12(13,8-2-3-8)9-4-5-10-11(6-9)15-7-14-10/h4-6,8,13H,2-3,7H2,1H3
• InChI Key： WJYBNXLYSXQJNR-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=C2C(=C1)OCO2)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol

1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol (CAS No. 1202774-81-9)

1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol, also known by its CAS number 1202774-81-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of 1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol consists of a benzodioxole ring fused with a cyclopropane group, which contributes to its stability and reactivity. The benzodioxole moiety is known for its aromaticity and electron-donating properties, while the cyclopropane ring introduces strain and reactivity, making it an attractive substrate for various chemical transformations. This combination makes the compound a valuable intermediate in the synthesis of complex molecules, including bioactive agents.

Recent studies have explored the synthesis of 1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol through innovative routes, such as enantioselective catalysis and microwave-assisted reactions. These methods not only improve yield and selectivity but also reduce reaction times, aligning with the principles of green chemistry. For instance, researchers have reported the use of palladium-catalyzed cross-coupling reactions to construct the benzodioxole framework efficiently.

In terms of biological activity, 1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol has shown potential as an antioxidant and anti-inflammatory agent. Experimental data indicate that the compound exhibits scavenging activity against reactive oxygen species (ROS), which is crucial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, preclinical studies suggest that it may modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), making it a promising candidate for anti-inflammatory drug development.

The application of CAS 1202774-81-9 extends beyond pharmacology into agrochemicals. Its ability to interact with plant hormones and regulate stress responses has been investigated in recent agricultural studies. For example, field trials have demonstrated that this compound can enhance crop resilience to environmental stressors such as drought and salinity by modulating abiotic stress signaling pathways.

In the realm of materials science, 1-(1,3-Benzodioxol-5-yl)-1-cyclopropylethanol has been utilized as a building block for constructing advanced materials with tailored properties. Its cyclopropane moiety enables the formation of strained structures that exhibit unique mechanical and electronic characteristics. Researchers have successfully incorporated this compound into polymer networks to develop high-performance adhesives and coatings with improved durability and flexibility.

The environmental impact of synthesizing CAS 1202774-81-9 has also been a focus of recent research. Green chemistry approaches, such as solvent-free reactions and biocatalysis, have been employed to minimize waste generation and energy consumption during production. These efforts align with global sustainability goals and highlight the importance of eco-friendly practices in modern chemical synthesis.

In conclusion, 1-(1,3-Benzodioxol-5-yl)-cyclopropylethanol, identified by its CAS number 1202774-81-9, is a multifaceted compound with diverse applications across various industries. Its structural uniqueness, coupled with advancements in synthetic techniques and biological insights, positions it as a valuable asset in contemporary research and development endeavors.